Cas no 1807521-04-5 (Methylamino-PEG2-t-butylester)

• Product Name: Methylamino-PEG2-t-butylester
• CAS No: 1807521-04-5
• MF: C₁₂H₂₅NO₄
• MW: 247.33
• CID: 2094896
• PubChem ID: 86291523
• Update Time: 2025-06-08

Methylamino-PEG2-t-butylester Chemical and Physical Properties

Names and Identifiers

• Methylamino-PEG2-t-butyl ester
• Methylamino-PEG2-t-butyl ester
• tert-butyl 3-(2-(2-(methylamino)ethoxy)ethoxy)propanoate
• BIPG1539
• ZB0940
• CID 86291523
• Methylamino-PEG2-t-butylester
• Methylamino-PEG3-t-butyl ester
• CAS_1807521-04-5
• MeNH-PEG2-CH2CH2COOtBu
• Methylamino-PEG2-Boc
• Propanoic acid, 3-[2-[2-(methylamino)ethoxy]ethoxy]-, 1,1-dimethylethyl ester
• MeNH-PEG2-COOtBu
• C12H25NO4
• TERT-BUTYL 3-{2-[2-(METHYLAMINO)ETHOXY]ETHOXY}PROPANOATE
• DA-55414
• tert-butyl 3-[2-[2-(methylamino)ethoxy]ethoxy]propanoate
• AKOS030630007
• HY-140155
• tert-butyl3-(2-(2-(methylamino)ethoxy)ethoxy)propanoate
• SCHEMBL17503632
• CS-0114697
• 1807521-04-5
• MFCD28155207
• s10588
• BP-22383
• MS-23504

• Inchi： 1S/C12H25NO4/c1-12(2,3)17-11(14)5-7-15-9-10-16-8-6-13-4/h13H,5-10H2,1-4H3
• InChI Key： AVMNTSUPHZLJHS-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.17835828g/mol
• Monoisotopic Mass: 247.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8
• XLogP3: 0.3

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 315.5±22.0 °C(Predicted)
• Solubility: Soluble in Water, DMSO, DCM, DMF
• pka: 9.52±0.10(Predicted)

Additional information on Methylamino-PEG2-t-butylester

Methylamino-PEG2-t-Butylester (CAS No. 1807521-04-5): An Overview of a Versatile Compound in Pharmaceutical and Biomedical Applications

Methylamino-PEG2-t-butylester (CAS No. 1807521-04-5) is a highly versatile compound that has gained significant attention in the fields of pharmaceutical and biomedical research. This compound, characterized by its unique chemical structure, offers a range of applications due to its excellent solubility, biocompatibility, and functional versatility. In this article, we will delve into the properties, synthesis, and potential applications of Methylamino-PEG2-t-butylester, highlighting the latest research findings and its promising role in drug delivery systems and biomaterials.

The chemical structure of Methylamino-PEG2-t-butylester consists of a methylamino group attached to a polyethylene glycol (PEG) chain with two ethylene oxide units, followed by a tert-butyl ester group. This combination provides the compound with several advantageous properties. The PEG segment enhances water solubility and reduces immunogenicity, making it an ideal candidate for various biomedical applications. The tert-butyl ester group can be easily cleaved under specific conditions, allowing for controlled release of the active moiety in targeted drug delivery systems.

Recent studies have explored the potential of Methylamino-PEG2-t-butylester in enhancing the efficacy and safety of therapeutic agents. One notable application is in the development of prodrugs, where the compound serves as a carrier to improve the pharmacokinetic profile of drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methylamino-PEG2-t-butylester-based prodrugs exhibited improved stability and reduced toxicity compared to their parent compounds. This finding underscores the compound's potential in overcoming common challenges associated with drug delivery, such as poor solubility and rapid clearance from the body.

In addition to its role in prodrug design, Methylamino-PEG2-t-butylester has shown promise in the development of nanocarriers for targeted drug delivery. Nanoparticles functionalized with this compound have been shown to enhance cellular uptake and reduce off-target effects. A recent study published in Biomaterials reported that nanoparticles modified with Methylamino-PEG2-t-butylester exhibited superior tumor targeting efficiency and reduced systemic toxicity compared to unmodified nanoparticles. These findings highlight the compound's potential in improving the therapeutic index of anticancer drugs.

The biocompatibility of Methylamino-PEG2-t-butylester is another key factor contributing to its widespread use in biomedical applications. PEGylation, the process of attaching PEG chains to molecules or surfaces, is well-known for its ability to reduce protein adsorption and immune recognition. This property makes Methylamino-PEG2-t-butylester an attractive choice for developing biomaterials that require long-term stability and minimal inflammatory response. For example, a study published in Bioconjugate Chemistry demonstrated that PEGylated surfaces modified with Methylamino-PEG2-t-butylester exhibited excellent biocompatibility and reduced protein adsorption, making them suitable for implantable medical devices.

The synthesis of Methylamino-PEG2-t-butylester involves a series of well-established chemical reactions. The process typically begins with the reaction of methylamine with PEG-diol to form an amine-functionalized PEG intermediate. This intermediate is then reacted with tert-butyl acrylate to form the final product. The purity and yield of the synthesized compound can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection. High-purity Methylamino-PEG2-t-butylester is essential for ensuring consistent performance in pharmaceutical and biomedical applications.

In conclusion, Methylamino-PEG2-t-butylester (CAS No. 1807521-04-5) is a highly versatile compound with significant potential in pharmaceutical and biomedical research. Its unique chemical structure confers advantageous properties such as enhanced solubility, biocompatibility, and functional versatility. Recent studies have demonstrated its effectiveness in prodrug design, targeted drug delivery, and biomaterial development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.